Cas no 1161616-62-1 ((S)-2-Amino-N-(2-bromo-phenyl)-propionamide)
(S)-2-Amino-N-(2-bromo-phenyl)-propionamide Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-amino-n-(2-bromo-phenyl)-propionamide
- (S)-2-Amino-N-(2-bromophenyl)propanamide
- AM90782
- (S)-2-Amino-N-(2-bromo-phenyl)-propionamide
-
- Inchi: 1S/C9H11BrN2O/c1-6(11)9(13)12-8-5-3-2-4-7(8)10/h2-6H,11H2,1H3,(H,12,13)/t6-/m0/s1
- InChI Key: OUCKZCVLWMYYJR-LURJTMIESA-N
- SMILES: BrC1C=CC=CC=1NC([C@H](C)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 187
- XLogP3: 0.9
- Topological Polar Surface Area: 55.1
(S)-2-Amino-N-(2-bromo-phenyl)-propionamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 086580-500mg |
S)-2-Amino-N-(2-bromo-phenyl)-propionamide |
1161616-62-1 | 500mg |
£320.00 | 2022-03-01 |
(S)-2-Amino-N-(2-bromo-phenyl)-propionamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on (S)-2-Amino-N-(2-bromo-phenyl)-propionamide
Compound Introduction: (S)-2-Amino-N-(2-bromo-phenyl)-propionamide (CAS No. 1161616-62-1)
Compound (S)-2-Amino-N-(2-bromo-phenyl)-propionamide, identified by its CAS number 1161616-62-1, is a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This chiral amide derivative features a stereogenic center at the propionic acid moiety, making it a valuable building block for enantioselective synthesis and drug development. The presence of a 2-bromo-phenyl group introduces electrophilic reactivity, enabling diverse functionalization strategies that are pivotal in medicinal chemistry.
The structural attributes of (S)-2-Amino-N-(2-bromo-phenyl)-propionamide make it a versatile intermediate in the synthesis of biologically active compounds. The amide bond not only serves as a linkage for constructing more complex molecules but also provides a site for further chemical modification. This compound has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. Its stereochemistry, particularly the (S)-configuration, is crucial for ensuring the biological efficacy and selectivity of derived compounds.
In the context of contemporary pharmaceutical research, (S)-2-Amino-N-(2-bromo-phenyl)-propionamide has been explored as a precursor for various drug candidates. For instance, its incorporation into peptidomimetics has shown promise in targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation. The brominated aromatic ring enhances binding affinity and metabolic stability, which are critical factors in drug design. Recent studies have highlighted its role in developing kinase inhibitors, where the precise steric and electronic properties of this molecule contribute to high binding affinity and selectivity.
The synthesis of (S)-2-Amino-N-(2-bromo-phenyl)-propionamide involves sophisticated organic transformations that highlight the intersection of stereochemistry and functional group chemistry. Key synthetic routes include asymmetric hydrogenation of appropriately substituted ketones followed by bromination and amidation steps. These methodologies underscore the importance of chiral auxiliaries or catalysts in achieving high enantiomeric purity, which is essential for pharmaceutical applications. Advances in catalytic asymmetric synthesis have further refined these processes, enabling scalable production with minimal racemization.
The pharmacological potential of derivatives derived from (S)-2-Amino-N-(2-bromo-phenyl)-propionamide has been extensively investigated. Notably, modifications at the amine or carboxylic acid functionalities can lead to compounds with enhanced pharmacokinetic profiles. For example, prodrugs based on this scaffold have demonstrated improved solubility and bioavailability upon administration. Additionally, computational modeling studies have predicted novel binding interactions between these derivatives and target proteins, providing insights into their mechanism of action.
In industrial settings, the production of (S)-2-Amino-N-(2-bromo-phenyl)-propionamide adheres to stringent quality control measures to ensure consistency and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify structural integrity and enantiomeric excess. The compound's stability under various storage conditions is also scrutinized to maintain its efficacy throughout the supply chain. These quality assurance protocols are integral to meeting regulatory standards set forth by global health authorities.
The broader impact of (S)-2-Amino-N-(2-bromo-phenyl)-propionamide on drug discovery extends beyond its direct applications. It exemplifies how tailored molecular design can yield intermediates with multifaceted utility across different therapeutic areas. Researchers continue to explore its derivatives as scaffolds for addressing unmet medical needs, leveraging its unique structural features to develop next-generation therapeutics. Collaborative efforts between academia and industry are fostering innovation in this domain, paving the way for future breakthroughs.
As our understanding of molecular interactions evolves, so does the role of (S)-2-Amino-N-(2-bromo-phenyl)-propionamide in pharmaceutical research. Emerging technologies such as high-throughput screening and artificial intelligence-driven drug design are accelerating the identification of novel applications for this compound and its analogs. The integration of computational methods with traditional synthetic chemistry is streamlining the discovery process, making compounds like this one more accessible for therapeutic development.
In conclusion, (S)-2-Amino-N-(2-bromo-phenyl)-propionamide (CAS No. 1161616-62-1) represents a cornerstone in modern pharmaceutical chemistry. Its structural versatility, coupled with its stereochemical precision, positions it as a pivotal intermediate in drug discovery initiatives worldwide. As research progresses, this compound will undoubtedly continue to contribute to advancements in medicine, offering new hope for treating complex diseases through innovative molecular solutions.
1161616-62-1 ((S)-2-Amino-N-(2-bromo-phenyl)-propionamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)